(4betaH)-8alpha-(2-methylbut-2-enoyloxy)-2-oxo-1(5),10(14),11(13)-guaiatrien-12,6alpha-olide
Overview
Description
(4betaH)-8alpha-(2-methylbut-2-enoyloxy)-2-oxo-1(5),10(14),11(13)-guaiatrien-12,6alpha-olide is a guaiane sesquiterpenoid isolated from Elephantopus mollis and has been shown to exhibit cytotoxic activity. It has a role as a metabolite and an antineoplastic agent. It is a guaiane sesquiterpenoid, an organic heterotricyclic compound, a gamma-lactone, an enoate ester and an enone. It derives from a tiglic acid.
Scientific Research Applications
Cytotoxic Activities
- Evidence: The compound has exhibited significant cytotoxic activities against mouse neuroblastoma B104 cells, suggesting potential applications in cancer research or therapy (Tabopda et al., 2008).
Leishmanicidal Activities
- Evidence: This compound has shown potent in vitro leishmanicidal activities against Leishmania major, indicating its potential use in developing treatments for leishmaniasis (Fuchino et al., 2001).
Antifungal Properties
- Evidence: Research has demonstrated the compound's antifungal effects, particularly inhibitory action against the growth of Candida albicans, which could lead to its application in antifungal treatments (Meng et al., 2001).
Anti-inflammatory and Cytotoxic Effects
- Evidence: The compound was studied for its cytotoxic and anti-inflammatory effects in various cell types, indicating its potential therapeutic use in conditions involving inflammation and cancer (Hilmi et al., 2003).
Antimycobacterial and Antitumor Activities
- Evidence: The compound, along with related guaianolides, showed weak antimycobacterial activity and cytotoxicity in human tumor cell lines, suggesting possible roles in treating bacterial infections and cancer (Stavri et al., 2008).
Insect Antifeedant Properties
- Evidence: This compound was found to be a strong insect antifeedant, supporting its possible use in pest control or as a model for developing new insect repellents or insecticides (Reina et al., 2001).
properties
Product Name |
(4betaH)-8alpha-(2-methylbut-2-enoyloxy)-2-oxo-1(5),10(14),11(13)-guaiatrien-12,6alpha-olide |
|---|---|
Molecular Formula |
C20H22O5 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
[(3aR,4S,9R,9bS)-9-methyl-3,6-dimethylidene-2,7-dioxo-3a,4,5,8,9,9b-hexahydroazuleno[4,5-b]furan-4-yl] (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C20H22O5/c1-6-9(2)19(22)24-14-8-11(4)15-13(21)7-10(3)16(15)18-17(14)12(5)20(23)25-18/h6,10,14,17-18H,4-5,7-8H2,1-3H3/b9-6+/t10-,14+,17-,18-/m1/s1 |
InChI Key |
QFLXCTZTPACOEB-MIQTUIGVSA-N |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@H]1CC(=C)C2=C([C@@H](CC2=O)C)[C@@H]3[C@@H]1C(=C)C(=O)O3 |
Canonical SMILES |
CC=C(C)C(=O)OC1CC(=C)C2=C(C(CC2=O)C)C3C1C(=C)C(=O)O3 |
synonyms |
(4betaH)-8alpha-(2-methylbut-2-enoyloxy)-2-oxo-1(5),10(14),11(13)-guaiatrien-12,6alpha-olide MBOGO cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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